Cas no 2751603-59-3 ((1R)-1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylpropan-1-amine)

• Product Name: (1R)-1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylpropan-1-amine
• CAS No: 2751603-59-3
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD34595172
• CID: 5654437
• PubChem ID: 165745374
• Update Time: 2025-11-01

(1R)-1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28258522
• (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine
• 2751603-59-3
• (1R)-1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylpropan-1-amine

• MDL： MFCD34595172
• Inchi： 1S/C12H17N3/c1-12(2,3)11(13)9-8-15-7-5-4-6-10(15)14-9/h4-8,11H,13H2,1-3H3/t11-/m0/s1
• InChI Key： XDRGGYOTBXZASP-NSHDSACASA-N
• SMILES： N[C@@H](C1=CN2C=CC=CC2=N1)C(C)(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.3Ų

Additional information on (1R)-1-{imidazo1,2-apyridin-2-yl}-2,2-dimethylpropan-1-amine

Introduction to (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2751603-59-3)

(1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2751603-59-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as imidazopyridines, which are characterized by their unique structural features and biological activities. The compound's chiral center at the 1-position of the alkyl chain adds an additional layer of complexity and specificity to its interactions with biological targets.

The synthesis of (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine involves several steps, including the formation of the imidazopyridine core and the subsequent introduction of the chiral alkylamine moiety. Recent advancements in asymmetric synthesis have enabled the efficient and selective preparation of this compound, making it more accessible for further research and development.

In terms of its biological activity, (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with serotonin receptors, particularly the 5-HT₇ receptor. Studies have shown that this compound exhibits potent and selective antagonism towards the 5-HT₇ receptor, which is involved in a range of physiological processes including circadian rhythm regulation and vasodilation.

Beyond its interaction with serotonin receptors, (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The pharmacokinetic properties of (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine have also been extensively studied. It has been found to exhibit favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further clinical development. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

In the context of drug discovery and development, (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine represents an exciting lead compound with potential applications in treating a variety of neurological disorders. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects.

The future prospects for (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine are promising. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. If successful, this compound could provide a new therapeutic option for patients suffering from conditions such as depression, anxiety disorders, and neurodegenerative diseases.

In conclusion, (1R)-1-{imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2751603-59-3) is a promising chiral compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and drug development.